Cas no 2229132-62-9 (2-1-(4,6-dichloropyridin-3-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(4,6-dichloropyridin-3-yl)cyclopropylethan-1-amine
• CAS No: 2229132-62-9
• MF: C₁₀H₁₂Cl₂N₂
• MW: 231.121680259705
• CID: 6519406
• PubChem ID: 165680887
• Update Time: 2025-11-06

2-1-(4,6-dichloropyridin-3-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4,6-dichloropyridin-3-yl)cyclopropylethan-1-amine
• EN300-1976736
• 2-[1-(4,6-dichloropyridin-3-yl)cyclopropyl]ethan-1-amine
• 2229132-62-9

• Inchi： 1S/C10H12Cl2N2/c11-8-5-9(12)14-6-7(8)10(1-2-10)3-4-13/h5-6H,1-4,13H2
• InChI Key： GIDMIOOYAXZXSS-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=CC=1C1(CCN)CC1)Cl

Computed Properties

• Exact Mass: 230.0377538g/mol
• Monoisotopic Mass: 230.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(4,6-dichloropyridin-3-yl)cyclopropylethan-1-amine

Introduction to 2-1-(4,6-dichloropyridin-3-yl)cyclopropylethan-1-amine (CAS No. 2229132-62-9)

2-1-(4,6-dichloropyridin-3-yl)cyclopropylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229132-62-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a cyclopropyl substituent attached to an amine group, with a pyridine core modified by chlorine atoms at the 4 and 6 positions. The unique structural features of this molecule make it a promising candidate for further investigation in drug discovery and development.

The structural framework of 2-1-(4,6-dichloropyridin-3-yl)cyclopropylethan-1-amine consists of a cyclopropyl ring linked to an amine functionality, which is further connected to a pyridine ring substituted with two chlorine atoms. This arrangement introduces multiple sites for chemical interaction, making it a versatile scaffold for designing novel bioactive molecules. The presence of chlorine atoms at the 4 and 6 positions of the pyridine ring enhances the electrophilicity of the molecule, facilitating its participation in various chemical reactions such as nucleophilic substitution and cross-coupling reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the cyclopropyl moiety. Cyclopropyl groups are known to improve metabolic stability and binding affinity in drug molecules, making them valuable in medicinal chemistry. The amine group in 2-1-(4,6-dichloropyridin-3-yl)cyclopropylethan-1-amine provides a nucleophilic center that can engage in hydrogen bonding or coordinate with metal ions, further expanding its utility in drug design.

The pyridine core is a common feature in many bioactive compounds due to its ability to interact with biological targets such as enzymes and receptors. The substitution pattern at the 4 and 6 positions of the pyridine ring in this compound not only influences its electronic properties but also modulates its binding interactions with biological targets. This structural feature has been exploited in the design of kinase inhibitors, which are crucial in treating various diseases, including cancer.

Recent studies have highlighted the role of 2-(pyridin-3-yloxy)acetic acid derivatives and their analogs in modulating kinase activity. The structural similarity between these compounds and 2-1-(4,6-dichloropyridin-3-yl)cyclopropylethan-1-amine suggests that the latter may exhibit similar pharmacological effects. Specifically, research has shown that compounds containing a pyridine ring with electron-withdrawing substituents can effectively inhibit tyrosine kinases, which are overactive in many cancers.

The chlorine atoms at the 4 and 6 positions of the pyridine ring in 2-1-(4,6-dichloropyridin-3-yl)cyclopropylethan-1-amine not only enhance its electrophilicity but also contribute to its lipophilicity, which is an important factor in drug absorption and distribution. Additionally, these chlorine atoms can serve as handles for further chemical modifications, allowing researchers to fine-tune the pharmacokinetic properties of the compound.

One of the most exciting aspects of this compound is its potential as a lead molecule for developing new therapeutic agents. The combination of a cyclopropyl group, an amine functionality, and a chlorinated pyridine ring creates a unique scaffold that can be optimized for specific biological targets. For instance, modifications to the cyclopropyl or amine groups could enhance binding affinity or metabolic stability, while changes to the pyridine substituents could improve selectivity against off-target enzymes.

The synthesis of 2-1-(4,6-dichloropyridin-3-yl)cyclopropylethan-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include the formation of the cyclopropane ring via cyclopropanation reactions and subsequent functionalization of the pyridine ring with chlorine atoms. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.

In conclusion,2-1-(4,6-dichloropyridin-3-y)cyclopropylethan -1 -amine (CAS No. 2229132 -62 -9) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features offer multiple opportunities for optimization to develop novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new biological targets and mechanisms of action,this compound has the potential to make significant contributions to medicine.